Diabetes is an ancient disease and for centuries extreme diets and herbal remedies were used to treat diabetes symptoms. The discovery of insulin in 1921 transformed the landscape of diabetes treatment and was followed by the discovery of several new therapies which improved glycemia and increased patient life span. However, as patients with diabetes lived longer, they developed classic microvascular and macrovascular diabetes complications. In the 1990s, the DCCT and the UKPDS trials demonstrated that tight glucose control reduced the microvascular complications of diabetes, but had marginal effects on cardiovascular disease, the leading cause of death in patients with diabetes. In 2008, the FDA directed that all new diabetes medications demonstrate cardiovascular safety. From this recommendation emerged novel therapeutic classes, the GLP-1 receptor agonists and SGLT2-Inhibitors, which not only improve glycemia, but also provide robust cardio-renal protection. In parallel, developments in diabetes technology like continuous glucose monitoring systems, insulin pumps, telemedicine and precision medicine have advanced diabetes management. Remarkably, a century later, insulin remains a cornerstone of diabetes treatment. Also, diet and physical activity remain important components of any diabetes treatment. Today type 2 diabetes is preventable and long-term remission of diabetes is possible. Finally, progress continues in the field of islet transplantation, perhaps the ultimate frontier in diabetes management.

Superconducting qubits are currently the leading platform for quantum computing and quantum information processing in general. Over the last decade, there have been rapid developments in the performance of small-scale quantum processors based on superconducting qubits, showing promise for a practical quantum processor in the coming years. These developments have taken place in terms of control and measurement techniques, connectivity, qubit architecture, and coherence performance. It has been led by novel design strategies, improvements in materials and fabrication processes, as well as advances in peripheral control electronics. In this article, we present a review of the various superconducting qubit devices, their coupling schemes, performance, and developments on the materials front.

This paper provides background to articles in the special issue. It is aimed at readers who are not experts in statistics and may not be familiar with sequence of developments in topics covered. Reader will find very non-technical material about the role of statistics in genetics, health, evolution, survival analysis, etc.

The Integrated Microbial Genomes and Microbiomes (IMG/M) system is a web-based platform that provides access to the wealth of public sequence data arising from diverse environments and enables the user to answer biological questions. In this review, we explore IMG’s tools and features using genome data for genus Deinococcus isolates as well as metagenome-assembled genomes (MAGs). We use various comparative genomic and visualization tools to investigate this genus and address specific research questions.

Contemporary social scientists have cast serious doubts over traditional statistical testing procedures and questioned the reproducibility of the findings. The Bayesian approach provides sound statistical tools to draw inferences about unknown parameters and potential outcomes in a methodical way. This paper reviews D. B. Rubin’s work from the orthodox Bayesian viewpoint and discusses how his brilliant ideas and suggestions should be applied when social scientists deal with real data. The discussion focuses on making inferences about causal relationships and handling missing data. It is argued that social scientists who are confident about both the Bayesian coherent system and the necessitated effective software for numerical solutions can build relevant statistical models and derive relevant information from the Bayesian analysis of real data. This paper specifically explains how to deal with the data, using examples from situations that social scientists should often encounter.

The overlapping crises of type 2 diabetes (T2D) and climate change are two of the greatest challenges facing our global population. Dietary shifts have been identified as a critical leverage point to enact large-scale transformations to safeguard the health of humans and the planet. Dietary approaches for T2D and for mitigating environmental impact have been extensively studied as demonstrated by large separate bodies of evidence. A small number of emerging studies have jointly assessed the impacts of diets on T2D-related outcomes and the environment. In this review, we take an integrated approach to explore dietary strategies for the co-benefits for type 2 diabetes and the natural environment. Current evidence supports shifts towards diverse, healthful plant-based diets high in wholegrains, fruits, vegetables, nuts and vegetable oils and low in animal-based foods particularly red and processed meats, refined grains, and sugar-sweetened beverages as a leading strategy for prevention and treatment of T2D and mitigation of environmental impact. Dietary shifts towards healthful plant-based diets should align with regional dietary recommendations with consideration for local contexts and available resources. While the inextricable links between human and planetary health are increasingly appreciated, it is now evident that these challenges should be considered simultaneously for effective solutions. Breaking down the siloes and taking integrated approaches may also maximize potential for implementation by attracting collaboration and shared resources, funding, and effort.

We review old and new results concerning the \(DS\) functor and associated varieties for Lie superalgebras. These notions were introduced in the unpublished manuscript (Duflo and Serganova in On associated variety for Lie super-algebras, 2005) by Michel Duflo and the third author. This paper includes the results and proofs of the original manuscript, as well as a survey of more recent results.

Diabetic foot ulcers are one of the common secondary complications associated with diabetes and are characterized by delayed or absence of healing. Of the several factors contributing to poor healing, chronic low-grade inflammation significantly worsens wound healing resulting in adverse outcomes. As the innate immune system plays a vital role in wound healing, a closer look at their alterations may provide insights into developing novel treatment strategies to promote healing. In this review, we discuss the role of the innate immune system in driving chronic inflammation both at the wound site and at the systemic level, resulting in poor healing outcomes. Specifically, we highlight the findings from preclinical and clinical studies that describe the dysregulations of the innate system at the cellular and molecular level and how they contribute to low-grade chronic inflammation in wounds. Our review of the literature shows that preexisting low-grade inflammation, which is associated with altered myeloid cell phenotype and function, is key to impaired wound healing responses in individuals with diabetes. Hence, we suggest that modulating circulating myeloid cell function and low-grade chronic inflammation could be a helpful strategy in promoting diabetic foot ulcer healing.

The concept of a quantum computer and the idea of using the power of quantum mechanics to build one have been around for long; however, it was only in the 1980s that this project looked viable. Since then, many advances have made it possible to build quantum processors with hundreds of qubits. The article introduces this topic and touches upon what can be achieved with a functional quantum computer. It also outlines the intervening challenges in building one. It sets the stage for the technical discussions proffered in the subsequent articles.

Monogenic diabetes refers to a group of single gene disorders of insulin secretion impairment resulting in diabetes. We selected two of the commonest forms of monogenic diabetes namely, maturity onset of diabetes of the young (MODY) and neonatal diabetes mellitus (NDM), and looked for studies that reported these two conditions in South Asians (SA). The primary aim was to identify the number of monogenic diabetes cases reported so far in SA. We searched major databases from 1990 to 2022 to identify articles published on monogenic diabetes in SA countries and SAs. Original articles that showed the prevalence or reported cases of monogenic diabetes through genetic analysis, on children, adolescents and adults, published in the English Language were included. Following an initial screening by title and abstract by three reviewers, the full texts retrieved were independently screened by two reviewers. A total of 3176 studies on monogenic diabetes were obtained and 2525 abstracts were selected for the title and abstract screening, subsequently were excluded. The remaining 235 abstracts underwent full-text analysis. Finally, 46 studies (MODY, n = 18 and NDM, n = 28) were included in this paper. A total of 89 variants in MODY and 139 variants in NDM were recorded. Among the documented variants, 38 were causal for MODY and 116 were causal for NDM. This review provides the list of causal variants of MODY and NDM in SA. This could be helpful in the clinical setting for planning the treatment of MODY and NDM individuals in SA.Systematic Review registration https://www.crd.york.ac.uk/prospero/#myprospero (ID: CRD42022296268).